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Compound of Interest

Compound Name: IPPD-Q

Cat. No.: B11930485

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the laboratory-scale
synthesis of N-isopropyl-N'-phenyl-p-phenylenediamine-quinone (IPPD-Q). This compound, a
quinone derivative of the widely used antioxidant IPPD, is of growing interest in toxicological
and environmental research. These guidelines cover the synthetic route, purification,
characterization, and relevant biological signaling pathways.

Chemical Properties and Data

IPPD-Q is a p-phenylenediamine quinone (PPD-Q). Key chemical and physical properties are
summarized below.
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Property Value Reference

2-[(1-methylethyl)amino]-5-
Formal Name (phenylamino)-2,5-

cyclohexadiene-1,4-dione

N-Isopropyl-N'-phenyl-p-

Synonyms phenylenediamine-quinone, [1]
IPPDQ

Molecular Formula C15H16N202 [1]

Molecular Weight 256.31 g/mol [1]

CAS Number 68054-73-9 [1]

Appearance Solid

Purity (Commercial) >98% [1]

Synthesis of IPPD-Q

The synthesis of IPPD-Q is a two-step process that involves the initial formation of a mono-
substituted intermediate, 2-anilino-1,4-benzoquinone, followed by a Michael addition reaction
with isopropylamine.

Synthesis Workflow
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Step 1: Synthesis of 2-anilino-1,4-benzoquinone

p-Benzoquinone Aniline

Michael Addition

2-anilino-1,4-benzoquinone Isopropylamine

IPPD-Q

Step 2: Synthesis of IPPD-Q

Purification and |(Characterization

Column Chromatography

:

NMR, LC-HRMS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Synthesis of IPPD-Q for Research Applications: A
Detailed Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11930485#how-to-synthesize-ippd-g-for-research-
purposes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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